N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-(3,5-difluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C12H8F2N4O2S/c13-8-4-9(14)6-10(5-8)17-21(19,20)11-2-1-3-18-7-15-16-12(11)18/h1-7,17H
• InChI Key: IPWVABSSTWFMKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NN=C2C(=C1)S(=O)(=O)NC3=CC(=CC(=C3)F)F
• Molecular Formula: C12H8F2N4O2S
• Molecular Weight: 310.28 g/mol

Description

N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide, also known as DFP-10825, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFP-10825 belongs to the class of sulfonamide-containing heterocycles, which are known for their diverse biological activities. In

Scientific Research Applications

Herbicidal Activity

• Compounds similar to N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide, including various substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamides, have been found to exhibit significant herbicidal activity. These compounds are prepared through the condensation of a 2-chlorosulfonyl[1,2,4]triazolo[1,5-a]pyridine compound with an aryl amine and demonstrate broad-spectrum effectiveness in controlling vegetation at low application rates (Moran, 2003).

Antifungal and Insecticidal Properties

• A study on novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety, related to this compound, showed that some derivatives have good antifungal and insecticidal activities. Specifically, certain compounds demonstrated high inhibition rates against specific fungi and high mortality rates against insects like Plutella xylostella and Helicoverpa armigera (Xu et al., 2017).

Antimicrobial Evaluation

• Research on 1,2,4-triazolo[1,5-a]pyridine, pyrimidine sulfonamides, and sulfinyl derivatives, which are chemically related to this compound, revealed their potential as antimicrobial agents. New substituted sulfonamides and sulfinyl compound derivatives were synthesized and tested for antimicrobial activity, showing promising results (Abdel-Motaal & Raslan, 2014).

Agricultural Chemistry

• In agricultural chemistry, compounds like this compound are studied for their degradation in soil and their impact on the environment. Research has explored the metabolic pathways of similar compounds in various crops, revealing details about their breakdown and environmental interactions (Frear et al., 1993).

Mechanism of Action

Target of Action

The primary target of N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide is falcipain-2 , an enzyme found in the malaria-causing parasite Plasmodium falciparum . Falcipain-2 plays a crucial role in the parasite’s life cycle, being responsible for the hydrolysis of haemoglobin, which is essential for the parasite’s growth .

Mode of Action

This compound interacts with falcipain-2 by binding to it. The binding energy values against falcipain-2 are significant, indicating a strong interaction . By inhibiting falcipain-2, the compound prevents haemoglobin hydrolysis, thereby hindering parasitic growth .

Biochemical Pathways

The inhibition of falcipain-2 by this compound affects the biochemical pathway of haemoglobin degradation, a critical process for the survival and growth of Plasmodium falciparum . This disruption of the parasite’s life cycle results in its inability to proliferate, leading to its eventual death .

Result of Action

The molecular and cellular effects of this compound’s action result in the inhibition of the growth of Plasmodium falciparum. This is due to the disruption of haemoglobin degradation, a vital process for the parasite’s survival .

Biochemical Analysis

Biochemical Properties

It is known that triazole compounds, to which this compound belongs, are capable of binding with a variety of enzymes and receptors . This suggests that N-(3,5-difluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide may interact with various biomolecules, influencing biochemical reactions.

Cellular Effects

Related triazole compounds have shown to exhibit anti-proliferative activities against various cancer cell lines .

Molecular Mechanism

This process involves the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure .

Temporal Effects in Laboratory Settings

Related triazole compounds have been observed to undergo changes over time, such as the Dimroth rearrangement .

Metabolic Pathways

Triazole compounds are known to interact with a variety of enzymes and receptors, suggesting that they may be involved in various metabolic pathways .